Cas no 1867542-11-7 (3-{[(2R)-1-hydroxybutan-2-yl]amino}-1λ?-thietane-1,1-dione)

• Product Name: 3-{[(2R)-1-hydroxybutan-2-yl]amino}-1λ?-thietane-1,1-dione
• CAS No: 1867542-11-7
• MF: C₇H₁₅NO₃S
• MW: 193.263900995255
• CID: 5192106
• Update Time: 2026-03-05

3-{[(2R)-1-hydroxybutan-2-yl]amino}-1λ?-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (R)-3-((1-hydroxybutan-2-yl)amino)thietane 1,1-dioxide
• 3-{[(2R)-1-hydroxybutan-2-yl]amino}-1λ?-thietane-1,1-dione

• Inchi： 1S/C7H15NO3S/c1-2-6(3-9)8-7-4-12(10,11)5-7/h6-9H,2-5H2,1H3/t6-/m1/s1
• InChI Key： ZANGSBBVPDXYDO-ZCFIWIBFSA-N
• SMILES： S1(=O)(=O)CC(N[C@H](CC)CO)C1

Additional information on 3-{[(2R)-1-hydroxybutan-2-yl]amino}-1λ?-thietane-1,1-dione

Comprehensive Overview of 3-{[(2R)-1-hydroxybutan-2-yl]amino}-1λ?-thietane-1,1-dione (CAS No. 1867542-11-7)

The compound 3-{[(2R)-1-hydroxybutan-2-yl]amino}-1λ?-thietane-1,1-dione (CAS No. 1867542-11-7) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a thietane ring, a four-membered sulfur-containing heterocycle, and a chiral (2R)-1-hydroxybutan-2-yl moiety. This combination of functional groups makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The sulfone group (-SO₂-) within the thietane ring further enhances its reactivity, enabling potential applications in drug design and catalysis.

Recent trends in chemical research have focused on sulfur-containing heterocycles due to their biological relevance and versatility. The thietane-1,1-dione core of this compound aligns with this trend, as sulfones are known for their metabolic stability and ability to modulate biological activity. Researchers are particularly intrigued by its potential as a building block for novel therapeutics, especially in targeting enzymes or receptors where sulfur interactions play a critical role. The chiral hydroxybutylamino side chain also opens doors for asymmetric synthesis, a hot topic in modern organic chemistry.

From an industrial perspective, CAS No. 1867542-11-7 has garnered attention for its potential in high-value chemical synthesis. Its structural features make it a candidate for developing biodegradable polymers or green chemistry applications, aligning with the global push toward sustainable practices. Computational studies suggest that the compound's electronic properties could be tuned for use in organic electronics, another rapidly growing field. These interdisciplinary applications highlight its versatility beyond traditional pharmaceutical uses.

One of the most frequently searched questions about this compound revolves around its synthetic routes. Current literature describes multi-step procedures involving stereoselective amination of thietane precursors, followed by oxidation to introduce the sulfone group. The chiral center at the (2R)-1-hydroxybutan-2-yl segment often requires enantioselective catalysis, a technique widely discussed in AI-driven drug discovery forums. Researchers are also exploring microwave-assisted synthesis to improve yields and reduce reaction times, addressing common pain points in lab-scale production.

In the context of drug discovery, the 1,1-dione moiety is a key pharmacophore found in several FDA-approved drugs. This has led to speculation about the compound's potential as a protease inhibitor or kinase modulator, though detailed biological data remains limited. Its logP and solubility profiles, often queried in chemical databases, suggest moderate lipophilicity—a desirable trait for central nervous system (CNS) drug candidates. These properties align with current industry focus on blood-brain barrier permeability, a recurring theme in neurodegenerative disease research.

Environmental and regulatory considerations for 3-{[(2R)-1-hydroxybutan-2-yl]amino}-1λ?-thietane-1,1-dione are also gaining traction. While not classified as hazardous, its biodegradation pathways are under scrutiny to ensure compliance with REACH and other chemical safety frameworks. Computational QSAR models predict low ecotoxicity, but empirical studies are needed to confirm these findings—a gap frequently noted in academic discussions about emerging synthetic compounds.

Looking ahead, the compound's structure-activity relationships (SAR) present fertile ground for exploration. The integration of machine learning in chemical property prediction could accelerate its adoption in precision medicine or catalysis. As the scientific community continues to prioritize molecular diversity and scaffold hopping, CAS No. 1867542-11-7 stands out as a compelling case study in bridging traditional synthetic chemistry with cutting-edge applications.